Cas no 1213846-09-3 ((3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol
• CAS No: 1213846-09-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6195409
• PubChem ID: 40425509
• Update Time: 2025-06-08

(3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol
• EN300-1164031
• 1213846-09-3
• AKOS006309090

• Inchi： 1S/C11H17NO/c1-8-3-4-10(9(2)7-8)11(12)5-6-13/h3-4,7,11,13H,5-6,12H2,1-2H3/t11-/m1/s1
• InChI Key： MFLKFBSZRHOLCB-LLVKDONJSA-N
• SMILES： OCC[C@H](C1C=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

Introduction to (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol (CAS No. 1213846-09-3)

(3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol (CAS No. 1213846-09-3) is a chiral compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique molecular structure, which includes a chiral center and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is C₁₁H₁₇NO₂, and its molecular weight is approximately 195.25 g/mol. The compound's chiral center at the third carbon atom (C₃) is crucial for its enantiomeric purity, which is essential in pharmaceutical applications where the biological activity of enantiomers can differ significantly.

Recent research has highlighted the importance of chiral amines in the development of novel drugs and therapeutic agents. (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol has been studied for its potential as an intermediate in the synthesis of β-adrenergic receptor agonists and antidepressants. These compounds are known for their ability to modulate neurotransmitter systems in the brain, making them valuable targets for treating conditions such as depression and anxiety disorders.

In addition to its pharmaceutical applications, (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol has shown promise in the field of materials science. Its unique chemical structure makes it a suitable candidate for the synthesis of advanced polymers and materials with tailored properties. For instance, researchers have explored its use in the development of polyurethanes and polyamides, which are widely used in industries ranging from automotive to electronics.

The synthesis of (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol typically involves several steps, including the formation of a chiral auxiliary, followed by reduction and functional group manipulation. One common approach involves the use of enantioselective catalysis, which allows for the efficient production of enantiomerically pure compounds. This method has been optimized to achieve high yields and excellent enantiomeric excess (ee), making it a preferred route for industrial-scale synthesis.

The physical properties of (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol include a melting point of around 75°C and a boiling point above 200°C under reduced pressure. It is generally soluble in organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic processes and analytical techniques.

Safety considerations are an essential aspect when handling (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to prevent skin contact and inhalation.

In conclusion, (3R)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol (CAS No. 1213846-09-3) is a versatile compound with significant potential in pharmaceuticals, materials science, and other chemical applications. Its unique molecular structure and enantiomeric purity make it an attractive intermediate for the synthesis of more complex molecules with specific biological activities or material properties. Ongoing research continues to uncover new applications and optimize synthetic methods for this valuable compound.